Cas no 14512-86-8 (3-Fluoro-4-thiocyanatoaniline)

• Product Name: 3-Fluoro-4-thiocyanatoaniline
• CAS No: 14512-86-8
• MF: C₇H₅FN₂S
• MW: 168.191403150558
• MDL: MFCD11855824
• CID: 857774
• PubChem ID: 22245079
• Update Time: 2025-04-19

3-Fluoro-4-thiocyanatoaniline Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-amino-2-fluorophenyl ester
• 3-Fluoro-4-thiocyanatoaniline
• 2-Fluor-4-amino-phenylthiocyanat
• 3-Fluor-4-thiocyanato-anilin
• 3-fluoro-4-thiocyanoaniline
• B-3392
• 4-Amino-2-fluorophenylthiocyanate
• OPLCEAFQQKDBMG-UHFFFAOYSA-N
• DTXSID50623788
• BS-21488
• AKOS006343561
• SCHEMBL6099368
• MFCD11855824
• 4-Amino-2-fluorophenyl thiocyanate
• (4-amino-2-fluorophenyl) thiocyanate
• 14512-86-8
• [(4-AMINO-2-FLUOROPHENYL)SULFANYL]FORMONITRILE

• MDL： MFCD11855824
• Inchi： 1S/C7H5FN2S/c8-6-3-5(10)1-2-7(6)11-4-9/h1-3H,10H2
• InChI Key： OPLCEAFQQKDBMG-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=CC=1F)N

Computed Properties

• Exact Mass: 168.01600
• Monoisotopic Mass: 168.01574750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 75.11000
• LogP: 2.56228